Cas no 1224637-04-0 (N-Ethyl Prolinamide-d5)

• Product Name: N-Ethyl Prolinamide-d5
• CAS No: 1224637-04-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5216215
• Update Time: 2025-10-24

N-Ethyl Prolinamide-d5 Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-(ethyl-1,1,2,2,2-d5)-
• N-Ethyl Prolinamide-d5

• Inchi： 1S/C7H14N2O/c1-2-9-5-3-4-6(9)7(8)10/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key： LQOASEHNECNLNM-UHFFFAOYSA-N
• SMILES： C([H])([H])(N1CCCC1C(=O)N)C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Ethyl Prolinamide-d5

Comprehensive Overview of N-Ethyl Prolinamide-d5 (CAS No. 1224637-04-0): Applications and Analytical Insights

N-Ethyl Prolinamide-d5 (CAS No. 1224637-04-0) is a deuterated derivative of N-Ethyl Prolinamide, a compound of significant interest in pharmaceutical research and analytical chemistry. The incorporation of five deuterium atoms (d5) enhances its utility as an internal standard in mass spectrometry, ensuring precise quantification in complex biological matrices. This article explores its molecular properties, synthetic pathways, and cutting-edge applications, addressing trending topics such as deuterated compounds in drug discovery and isotope-labeled standards.

The growing demand for high-purity isotopic labels in metabolomics and proteomics has positioned N-Ethyl Prolinamide-d5 as a critical tool. Researchers frequently search for "deuterated proline derivatives" or "CAS 1224637-04-0 applications," reflecting its relevance in LC-MS/MS methodologies. Its stability under physiological conditions and minimal kinetic isotope effects make it ideal for tracing metabolic pathways, a hotspot in precision medicine studies.

Synthetically, N-Ethyl Prolinamide-d5 is prepared via deuterium exchange or reductive deuteration of its parent molecule. Advanced techniques like microwave-assisted synthesis (a trending keyword in organic chemistry) improve yield and reduce reaction times. Analytical data (NMR, HPLC) confirm its ≥98% isotopic purity, meeting stringent requirements for FDA-compliant bioanalytical assays—a key concern for pharmaceutical developers.

Beyond quantification, this compound aids in structural elucidation of proline-containing peptides, addressing queries like "how to identify proline metabolites." Its role in neurodegenerative disease research (e.g., studying proline’s modulation of amyloid aggregation) aligns with rising interest in biomarker discovery. Furthermore, its compatibility with high-resolution mass spectrometers (Orbitrap, Q-TOF) caters to labs investing in next-gen analytical platforms.

Regulatory and safety profiles underscore its non-hazardous nature, distinguishing it from restricted compounds. Storage recommendations (-20°C under argon) and solubility data (DMSO, water) are frequently searched, emphasizing practical handling needs. As AI-driven drug design (AI in medicinal chemistry) gains traction, deuterated analogs like N-Ethyl Prolinamide-d5 enable in silico-to-in vitro validation, bridging computational and experimental workflows.

In conclusion, N-Ethyl Prolinamide-d5 (CAS No. 1224637-04-0) exemplifies the convergence of isotopic labeling and translational research. Its versatility across pharmacokinetics, metabolite profiling, and disease mechanism studies ensures enduring relevance. Ongoing innovations in sustainable deuteration methods and multi-omics integration will further expand its applications, solidifying its status as a cornerstone in modern bioanalysis.